Cas no 1015760-93-6 (penicitrinol B)

penicitrinol B structure
penicitrinol B structure
Product Name:penicitrinol B
CAS No:1015760-93-6
MF:C24H28O6
MW:412.475527763367
CID:2074141
PubChem ID:24862577
Update Time:2025-04-21

penicitrinol B Chemical and Physical Properties

Names and Identifiers

    • penicitrinol B
    • (+)-Penicitrinol B
    • (1R,6S,7R,9R,17S,18R)-14-hydroxy-9-methoxy-4,6,7,15,17,18-hexamethyl-8,11,19-trioxapentacyclo[10.7.1.0(2,10).0(5,9).0(16,20)]icosa-2(10),4,12(20),13,15-pentaen-3-one
    • 1015760-93-6
    • (1R,6S,7R,9R,17S,18R)-14-hydroxy-9-methoxy-4,6,7,15,17,18-hexamethyl-8,11,19-trioxapentacyclo(10.7.1.0(2,10).0(5,9).0(16,20))icosa-2(10),4,12(20),13,15-pentaen-3-one
    • CHEMBL458573
    • CHEBI:191934
    • (1R,6S,7R,9R,17S,18R)-14-hydroxy-9-methoxy-4,6,7,15,17,18-hexamethyl-8,11,19-trioxapentacyclo(10.7.1.02,10.05,9.016,20)icosa-2(10),4,12(20),13,15-pentaen-3-one
    • (2R,3S,5bR,7R,8S,12bR)-10-hydroxy-12b-methoxy-2,3,4,7,8,9-hexamethyl-2,3,5b,7,8,12b-hexahydro-5H-furo[3,2-c]pyrano[4,3,2-kl]xanthen-5-one
    • (1R,6S,7R,9R,17S,18R)-14-hydroxy-9-methoxy-4,6,7,15,17,18-hexamethyl-8,11,19-trioxapentacyclo[10.7.1.02,10.05,9.016,20]icosa-2(10),4,12(20),13,15-pentaen-3-one
    • (2R,3S,5bR,7R,8S,12bR)-10-hydroxy-12b-methoxy-2,3,4,7,8,9-hexamethyl-2,3,5b,7,8,12b-hexahydro-5H-furo(3,2-c)pyrano(4,3,2-kl)xanthen-5-one
    • Inchi: 1S/C24H28O6/c1-9-13(5)28-22-18-16(8-15(25)11(3)17(9)18)29-23-19(22)21(26)12(4)20-10(2)14(6)30-24(20,23)27-7/h8-10,13-14,22,25H,1-7H3
    • InChI Key: YWUROUQKOJZPEJ-UHFFFAOYSA-N
    • SMILES: COC12C3OC4C5=C(C(C(OC5C=3C(=O)C(C)=C1C(C)C(C)O2)C)C)C(C)=C(O)C=4

Computed Properties

  • Exact Mass: 412.18858861Da
  • Monoisotopic Mass: 412.18858861Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 845
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.021
  • Topological Polar Surface Area: 74.2Ų
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